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Compound of Interest

Compound Name: Lead acetate, basic

Cat. No.: B7799548

Core Definition & Chemical Identity

Lead Subacetate (Basic Lead Acetate) is a complex salt containing both acetate and hydroxide
ligands. It is chemically and physically distinct from neutral Lead(ll) Acetate (

o |[UPAC Name: Lead(ll) bis(acetato)tetrahydroxytrilead (approximate)
 Common Names: Lead Subacetate, Basic Lead Acetate, Goulard’s Extract.
e CAS Number:1335-32-6 (Distinct from Neutral Lead Acetate: 6080-56-4).[1]
e Chemical Formula: Generally represented as

or

o Appearance: Heavy, white powder or colorless crystals; absorbs
from air.[2][3][4]

Solubility Profile

The solubility of basic lead acetate is governed by the polarity of the solvent and the stability of
the lead-hydroxide cluster. Unlike neutral lead salts, its solubility is highly sensitive to
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exposure (carbonation).[3]

Snluhility Data Tabhle

Solubility Quantitative / Mechanism of
Solvent L L .
Characteristics Qualitative Data Action
~6.25 g / 100 mL ( Hydrolysis yields

Water (Cold)

Soluble

part)

alkaline solution (pH >
7.5).

Water (Boiling)

Very Soluble

~25.0 g /100 mL (

part)

Thermal energy
overcomes lattice
energy; prone to rapid

carbonation if open.

Methanol

Soluble

Qualitative (High)

High dielectric
constant supports
ionic dissociation of

the basic complex.

Ethanol

Soluble

Qualitative (Moderate)

Soluble, but less than
in methanol. Used in
some histological

fixatives.

Glycerol

Freely Soluble

Qualitative (High)

Forms stable
glyceroplumbate
complexes; prevents

precipitation.

Diethyl Ether

Insoluble

Og/L

Non-polar nature
cannot solvate the

ionic lead cluster.
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Critical Note: Solutions of basic lead acetate are unstable in air. They absorb atmospheric

carbon dioxide to form a white precipitate of Lead Carbonate (

)-[5][6]

Preparation Protocol (USP Standard)

This protocol describes the synthesis of Lead Subacetate Test Solution (TS), the standard
reagent form used in analytical chemistry (e.g., USP <251>).

Reagents Required:
o Lead(ll) Acetate Trihydrate (

):22 g
e Lead(ll) Oxide (Litharge, PbO): 14 g

o Deionized Water (CO2-free): 100 mL

Step-by-Step Methodology:

 Dissolution: Dissolve 22 g of Neutral Lead Acetate in 100 mL of

-free water in a beaker.

o Activation: Add 14 g of Lead Oxide (PbO) to the solution.
» Digestive Boiling: Boil the mixture for 30 minutes with constant stirring.
o Mechanism:[7] The neutral acetate dissolves the oxide, incorporating

into the coordination sphere to form the basic salt.

o Reaction:
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o Compensation: Add water periodically to maintain the original volume during boiling.

« Filtration: Cool the solution. Filter through a fine-porosity filter paper (Whatman No. 42 or
equivalent) into a narrow-mouth bottle to remove unreacted PbO.

o Storage: Immediately seal the bottle to prevent carbonation.

Mechanisms of Action & Instability

The following diagram illustrates the chemical pathways for the formation of Lead Subacetate
and its degradation via carbonation.

Neutral Lead Acetate Boiling (30 min)

Pb(OAC)2:3H20 +H20 _

\ Basic Lead Acetate Degradation Byproduct Acetic Acid / Neutral Acetate

Boiling (30 min) Pb3(OH)4(0AC)2 A Expostre

+ H20 \
s Griile / (Soluble Complex) (Carbonation)
(PbO)
Lead Carbonate

Atmospheric CO2 )y ——~""""TTTTTTTTTTT PbCO3 (White Precipitate)

Click to download full resolution via product page

Figure 1: Synthesis and degradation pathways of Lead Subacetate. Note the irreversible
formation of Lead Carbonate upon exposure to air.

Applications in Research & Development

e Sugar Analysis (Clarification):

o Function: Basic lead acetate is a potent precipitant for proteins, tannins, gums, and
pigments.

o Protocol: Added to plant extracts or sugar solutions (molasses) to remove interfering
optical active substances before polarimetric analysis.

o Advantage: More effective than neutral lead acetate due to the higher lead content and
alkaline pH.
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» Histology (Fixative):

o Used in specialized fixatives for the preservation of mucopolysaccharides. The basic lead
ions cross-link acidic groups in tissues.

o Alkaloid Detection:

o Acts as a reagent to precipitate impurities, leaving alkaloids in solution for subsequent

extraction.

Safety & Handling (Self-Validating Protocol)

o Toxicity:High.[1][3][8] Lead is a cumulative neurotoxin.
o PPE: Nitrile gloves, safety goggles, and Fume Hood are mandatory.

» Waste Disposal: All solutions must be collected in "Heavy Metal Waste" containers. Never

pour down the drain.
 Validation of Quality:

o Visual Check: The solution must be clear. Turbidity indicates carbonation (formation of

).

o Remedy: If slightly turbid, add 1-2 drops of Acetic Acid. If turbidity persists, the reagent is
compromised and must be discarded.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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